4-(Fluorosulfonyl)-5-methylfuran-2-carboxylicacid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Fluorosulfonyl)-5-methylfuran-2-carboxylic acid is a compound that belongs to the class of sulfonyl fluorides. Sulfonyl fluorides are known for their significant applications in organic synthesis, chemical biology, drug discovery, and materials science . This compound is characterized by the presence of a fluorosulfonyl group attached to a furan ring, which imparts unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Fluorosulfonyl)-5-methylfuran-2-carboxylic acid can be achieved through various methods. One common approach involves the direct fluorosulfonylation of the corresponding furan derivative using fluorosulfonyl radicals . This method is efficient and provides high yields of the desired product. The reaction typically requires the use of fluorosulfonyl chloride (FSO2Cl) as the fluorosulfonylating reagent, which is generated in situ by the reduction of sulfuryl fluoride (SO2F2) under specific conditions .
Industrial Production Methods
Industrial production of 4-(Fluorosulfonyl)-5-methylfuran-2-carboxylic acid may involve large-scale fluorosulfonylation processes using bench-stable redox-active fluorosulfonyl radical precursors . These methods are designed to be scalable and cost-effective, ensuring the consistent production of high-purity compounds.
Chemical Reactions Analysis
Types of Reactions
4-(Fluorosulfonyl)-5-methylfuran-2-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfonic acids.
Reduction: Reduction reactions can convert the fluorosulfonyl group to other functional groups.
Substitution: Nucleophilic substitution reactions are common, where the fluorosulfonyl group is replaced by other nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles such as amines and alcohols for substitution reactions .
Major Products
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation can yield sulfonic acids, while substitution reactions can produce various derivatives with different functional groups .
Scientific Research Applications
4-(Fluorosulfonyl)-5-methylfuran-2-carboxylic acid has diverse applications in scientific research:
Mechanism of Action
The mechanism of action of 4-(Fluorosulfonyl)-5-methylfuran-2-carboxylic acid involves its reactivity with nucleophilic residues in proteins and other biomolecules. The fluorosulfonyl group acts as an electrophilic warhead, reacting with nucleophilic amino acid residues such as serine, cysteine, and lysine . This covalent modification can inhibit enzyme activity or alter protein function, making it useful in the development of covalent inhibitors and probes .
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other sulfonyl fluorides such as:
- 4-(Fluorosulfonyl)benzoic acid
- Bis(fluorosulfonyl)imide
- Trifluoromethanesulfonyl fluoride
Uniqueness
4-(Fluorosulfonyl)-5-methylfuran-2-carboxylic acid is unique due to its furan ring structure, which imparts distinct chemical properties compared to other sulfonyl fluorides. The presence of the furan ring can influence the compound’s reactivity and its interactions with biological targets, making it a valuable tool in chemical biology and drug discovery .
Properties
Molecular Formula |
C6H5FO5S |
---|---|
Molecular Weight |
208.17 g/mol |
IUPAC Name |
4-fluorosulfonyl-5-methylfuran-2-carboxylic acid |
InChI |
InChI=1S/C6H5FO5S/c1-3-5(13(7,10)11)2-4(12-3)6(8)9/h2H,1H3,(H,8,9) |
InChI Key |
BMKYLTMMGLJTLI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(O1)C(=O)O)S(=O)(=O)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.